Cas no 745001-73-4 (2-(1H-imidazol-1-yl)-3-methylbutanoic acid)

• Product Name: 2-(1H-imidazol-1-yl)-3-methylbutanoic acid
• CAS No: 745001-73-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08668217
• CID: 560647
• PubChem ID: 19016781
• Update Time: 2025-08-03

2-(1H-imidazol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, a-(1-methylethyl)-
• 2-IMIDAZOL-1-YL-3-METHYL-BUTYRIC ACID
• 1H-Imidazole-1-aceticacid,alpha-(1-methylethyl)-(9CI)
• 2-(1H-IMIDAZOL-1-YL)-3-METHYLBUTANOIC ACID
• EN300-97451
• Z285571592
• 745001-73-4
• AKOS000166225
• AKOS022478074
• 2-imidazol-1-yl-3-methylbutanoic acid
• 2-(1H-IMIDAZOL-1-YL)-3-METHYLBUTANOICACID
• SCHEMBL9738425
• 2-(1H-imidazol-1-yl)-3-methylbutanoic acid

• MDL： MFCD08668217
• Inchi： 1S/C8H12N2O2/c1-6(2)7(8(11)12)10-4-3-9-5-10/h3-7H,1-2H3,(H,11,12)
• InChI Key： GXCYGUNYRIGUQX-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-imidazol-1-yl)-3-methylbutanoic acid

Introduction to 2-(1H-imidazol-1-yl)-3-methylbutanoic acid (CAS No. 745001-73-4)

2-(1H-imidazol-1-yl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 745001-73-4, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 1H-imidazol-1-yl moiety linked to a methylbutanoic acid backbone, has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development.

The imidazole ring in this compound is a well-known pharmacophore, frequently incorporated into various bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 1H-imidazol-1-yl group in 2-(1H-imidazol-1-yl)-3-methylbutanoic acid suggests potential binding affinities with biological systems, making it a valuable scaffold for medicinal chemistry investigations.

The methylbutanoic acid moiety contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This structural feature may enhance the compound's bioavailability and reduce susceptibility to rapid degradation, thereby improving its suitability for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-(1H-imidazol-1-yl)-3-methylbutanoic acid with various biological targets. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that the imidazole ring could interact with metal ions or other small molecules, potentially modulating enzymatic activity.

In addition to its pharmacological potential, 2-(1H-imidazol-1-yl)-3-methylbutanoic acid has been investigated for its role in chemical synthesis. The compound serves as an intermediate in the preparation of more complex molecules, including those with potential pharmaceutical applications. Its structural versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored properties.

Current research in this field is focused on optimizing synthetic routes to produce 2-(1H-imidazol-1-yl)-3-methylbutanoic acid in high purity and yield. Advances in synthetic methodologies have made it possible to access this compound more efficiently, facilitating further exploration of its biological activities. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and biotechnology, where its unique structural features may contribute to the development of novel materials or biocatalysts. The ability of 2-(1H-imidazol-1-yl)-3-methylbutanoic acid to form stable complexes with other molecules makes it a versatile building block for innovative chemical systems.

As our understanding of molecular interactions continues to evolve, the significance of compounds like 2-(1H-imidazol-1-yl)-3-methylbutanoic acid is likely to grow. Ongoing studies aim to uncover new biological functions and expand their therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are poised to unlock the full potential of this remarkable molecule.

The future of research involving 2-(1H-imidazol-1-yl)-3-methylbutanoic acid looks promising, with new discoveries expected to emerge from interdisciplinary collaborations between chemists, biologists, and pharmacologists. As synthetic methods improve and computational tools become more sophisticated, the accessibility and utility of this compound will undoubtedly increase.